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Compound of Interest

Compound Name: 6-Nitroindoline

Cat. No.: B033760

For researchers and professionals in drug development, the safe handling and disposal of
chemical intermediates like 6-Nitroindoline are paramount to ensuring a secure laboratory
environment and regulatory compliance. This guide provides essential, step-by-step
procedures for the proper disposal of 6-Nitroindoline, minimizing risks and promoting
operational excellence.

Essential Safety and Hazard Information

Before initiating any disposal procedures, it is crucial to be fully aware of the hazards
associated with 6-Nitroindoline. This compound is classified as a hazardous substance, and
adherence to safety protocols is mandatory.

Quantitative Data Summary:
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Property Value Source
Molecular Formula CsHsN20:2 [1112]
Molecular Weight 164.16 g/mol [1]
Appearance Yellow crystalline solid/powder [2]

CAS Number 19727-83-4 [11[2]

H302: Harmful if
swallowedH312: Harmful in
contact with skinH315: Causes
GHS Hazard Statements skin irritationH319: Causes [1][3]
serious eye irritationH332:
Harmful if inhaledH335: May

cause respiratory irritation

Personal Protective Equipment (PPE):

Always wear appropriate personal protective equipment when handling 6-Nitroindoline. This
includes, but is not limited to:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile rubber)

A laboratory coat

Closed-toe shoes

All handling of solid 6-Nitroindoline should be conducted in a well-ventilated area or a
chemical fume hood to prevent the inhalation of dust.

Experimental Protocol: Step-by-Step Disposal
Procedure

The primary and recommended disposal method for 6-Nitroindoline is through an approved
hazardous waste disposal facility.[4] Under no circumstances should this chemical be disposed
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of down the drain or in regular trash.

1

. Waste Minimization: Before beginning any experiment, carefully calculate the necessary

amount of 6-Nitroindoline to minimize waste generation.

3.

. Waste Segregation: Proper segregation is critical to prevent dangerous chemical reactions.

Collect solid 6-Nitroindoline waste in a dedicated, clearly labeled hazardous waste
container.

If 6-Nitroindoline is dissolved in a solvent, it must be segregated based on the solvent's
properties (e.g., halogenated or non-halogenated).

Do not mix 6-Nitroindoline waste with incompatible materials such as strong oxidizing
agents, strong bases, or amines.[4]

Labeling: As soon as waste is generated, the container must be clearly labeled with the

following information:

4.

The words "Hazardous Waste"

The full chemical name: "6-Nitroindoline”

The specific hazards (e.g., "Irritant,” "Harmful")

The date when waste was first added to the container.

Temporary Storage in a Satellite Accumulation Area (SAA): Store the labeled hazardous

waste container in a designated Satellite Accumulation Area within the laboratory.[4]

The SAA must be at or near the point of waste generation.
The waste container must be kept securely closed at all times, except when adding waste.

It is good practice to use secondary containment, such as a chemical-resistant tray, to
contain any potential leaks or spills.
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5. Arranging for Waste Pickup: Once the waste container is full or has reached the maximum
allowable accumulation time as per your institution's policy, arrange for its collection by your
institution's environmental health and safety (EHS) department or a licensed hazardous waste
disposal contractor.

6. Disposal of Empty Containers: Empty containers that previously held 6-Nitroindoline must
be triple-rinsed with a suitable solvent (e.g., acetone or ethanol). The rinsate must be collected
and disposed of as hazardous waste.

Disposal Workflow Diagram
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6-Nitroindoline Disposal Workflow
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;
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Caption: A flowchart illustrating the proper disposal workflow for 6-Nitroindoline waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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